Cas no 1005952-04-4 (2,4-dichloro-N-[(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 2,4-dichloro-N-[(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 1005952-04-4
• MF: C₁₈H₁₆Cl₂N₂O₂S
• MW: 395.302841186523
• CID: 6315893
• PubChem ID: 4429384
• Update Time: 2025-05-24

2,4-dichloro-N-[(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-[(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1359-2134
• (Z)-2,4-dichloro-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• 1005952-04-4
• 2,4-dichloro-N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024606008

• Inchi： 1S/C18H16Cl2N2O2S/c1-2-24-10-9-22-15-5-3-4-6-16(15)25-18(22)21-17(23)13-8-7-12(19)11-14(13)20/h3-8,11H,2,9-10H2,1H3/b21-18-
• InChI Key： YLOPBMBNOSZHAO-UZYVYHOESA-N
• SMILES： ClC1C=C(C=CC=1C(/N=C1/N(C2C=CC=CC=2S/1)CCOCC)=O)Cl

Computed Properties

• Exact Mass: 394.0309543g/mol
• Monoisotopic Mass: 394.0309543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,4-dichloro-N-[(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

Introduction to 2,4-dichloro-N-[(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 1005952-04-4)

2,4-dichloro-N-[(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide, identified by its CAS number 1005952-04-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzamide class and features a complex heterocyclic structure that includes a benzothiazole moiety. The presence of multiple substituents, such as chloro groups and an ethoxyethyl side chain, contributes to its unique chemical properties and potential biological activities.

The benzothiazole scaffold is a well-known pharmacophore in drug discovery, frequently incorporated into molecules targeting various therapeutic pathways. Its stability and ability to interact with biological targets make it a valuable component in the design of novel therapeutic agents. In particular, the N-substituted benzamide moiety is commonly found in bioactive compounds, often contributing to their binding affinity and pharmacokinetic profiles.

The specific arrangement of functional groups in CAS No. 1005952-04-4, including the chloro substituents at the 2 and 4 positions of the benzene ring and the (2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene fragment, suggests potential interactions with biological receptors or enzymes. This structural complexity underscores its utility as a starting point for further derivatization and optimization in drug development programs.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like CAS No. 1005952-04-4 for their biological potential. Molecular docking studies have been employed to predict interactions with target proteins, providing insights into possible mechanisms of action. For instance, computational models suggest that this compound may interact with enzymes involved in inflammatory pathways or signal transduction processes.

In parallel, experimental approaches such as high-throughput screening (HTS) have been utilized to assess the activity of CAS No. 1005952-04-4 against various disease-relevant targets. Preliminary findings indicate that this compound exhibits moderate activity in inhibiting certain enzymatic pathways associated with metabolic disorders. These results align with the growing interest in targeting metabolic pathways for therapeutic intervention.

The synthesis of CAS No. 1005952-04-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzothiazole ring system followed by functionalization with the appropriate substituents. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities for both research and development purposes.

From a regulatory perspective, compounds like CAS No. 1005952-04-4 must undergo rigorous testing to evaluate their safety and efficacy before moving into clinical trials. Regulatory agencies emphasize the importance of comprehensive toxicological studies to assess potential side effects and ensure patient safety. Collaborative efforts between academic researchers and pharmaceutical companies are essential to streamline this process while maintaining high standards of quality control.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many bioactive compounds are derived from natural sources or inspired by natural structures due to their proven biological efficacy. The benzothiazole moiety found in CAS No. 1005952-04-4 is one such example, drawing inspiration from naturally occurring heterocycles that have demonstrated therapeutic potential.

Future directions in the study of CAS No. 1005952-04-4 may include exploring its potential as an intermediate in more complex drug candidates or investigating novel synthetic routes that enhance its accessibility for industrial-scale production. Additionally, interdisciplinary approaches combining chemistry, biology, and computer science will continue to drive innovation in this field.

The broader impact of such research extends beyond individual compounds like CAS No. 1005952-04-4; it contributes to our fundamental understanding of disease mechanisms and accelerates the development of new treatments for patients worldwide. As our knowledge base grows and technologies advance, compounds such as this one will play an increasingly important role in addressing unmet medical needs.